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For Researchers, Scientists, and Drug Development Professionals

Introduction

TS 155-2, also known as JBIR 100, is a macrocyclic lactone and a bafilomycin analogue with
antibiotic properties[1][2]. It has been identified as an inhibitor of vacuolar-type H+-ATPase (V-
ATPase) and an inhibitor of thrombin-induced calcium entry into cells[1][2][3]. These
mechanisms of action make TS 155-2 a valuable tool for studying a variety of cellular
processes, including intracellular pH regulation, organelle function, and calcium signaling
pathways. This document provides detailed protocols for the dissolution and use of TS 155-2 in
cell culture experiments.

Data Presentation
Physical and Chemical Properties
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Property Value Reference
Alternate Name JBIR 100

Molecular Formula C39He60011

Molecular Weight ~704.9 g/mol

Appearance White solid

Storage Store at -20°C

Solvent Solubility Reference
Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Dimethylformamide (DMF) Soluble

Water Limited solubility

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of TS 155-2

This protocol describes the preparation of a 10 mM stock solution of TS 155-2 in DMSO.

Materials:

TS 155-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer
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o Water bath or incubator at 37°C (optional)
» Ultrasonic bath (optional)
Procedure:

o Calculate the required mass of TS 155-2: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular
Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 mM x 0.001 L
X 704.9 g/mol = 7.049 mg

e Weigh the TS 155-2 powder: Carefully weigh out the calculated amount of TS 155-2 powder
in a sterile microcentrifuge tube.

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the TS 155-2 powder. For a 10 mM stock solution, if you weighed 7.049 mg of TS
155-2, add 1 mL of DMSO.

e Dissolve the compound: Vortex the solution thoroughly. If the compound does not dissolve
completely, you can warm the tube to 37°C for a short period and/or use an ultrasonic bath
to aid dissolution.

o Aliquot and store: Once the TS 155-2 is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles. Store the aliquots at -20°C. When stored at -20°C, the stock solution should be used
within one month; for storage up to six months, -80°C is recommended.

Protocol 2: Preparation of a Working Solution for Cell
Culture Experiments

This protocol describes the dilution of the 10 mM stock solution to a final working concentration
for treating cells in culture. The final concentration will depend on the specific cell type and
experimental design. As a reference, bafilomycin Al, a similar V-ATPase inhibitor, has been
shown to inhibit cell growth in the range of 10-50 nM.

Materials:
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e 10 mM TS 155-2 stock solution in DMSO
e Pre-warmed complete cell culture medium
e Sterile tubes for dilution

Procedure:

o Determine the final desired working concentration: For this example, we will prepare a
working solution with a final concentration of 100 nM.

e Perform serial dilutions:

o Intermediate Dilution (optional but recommended): To avoid pipetting very small volumes,
it is good practice to perform an intermediate dilution. For example, dilute the 10 mM stock
solution 1:100 in sterile cell culture medium to create a 100 uM intermediate solution.

» Add 2 pL of the 10 mM stock solution to 198 uL of pre-warmed complete cell culture
medium.

o Final Dilution: Dilute the intermediate solution to the final working concentration. To get to
100 nM from a 100 uM intermediate solution, you would perform a 1:1000 dilution.

» For example, to prepare 1 mL of the final working solution, add 1 pL of the 100 uM
intermediate solution to 999 pL of pre-warmed complete cell culture medium.

e Vehicle Control: It is crucial to include a vehicle control in your experiments. The vehicle
control should contain the same final concentration of the solvent (in this case, DMSO) as
the cells treated with TS 155-2.

e Add to cells: Gently mix the final working solution and add the appropriate volume to your

cell culture plates.

Visualizations
Signaling Pathway of Thrombin-Induced Calcium Influx
and its Inhibition by TS 155-2
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Caption: Thrombin signaling pathway and the inhibitory action of TS 155-2.

General Experimental Workflow for Using TS 155-2 in
Cell Culture
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Caption: Workflow for TS 155-2 cell culture experiments.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b10769676/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ts-155-2-in-cell-culture-experiments
https://www.benchchem.com/product/b10769676/docs?utm_src=pdf-body#application-notes-and-protocols-for-ts-155-2-in-cell-culture-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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